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Compound of Interest

4-(2-Chlorophenyl)-1H-pyrazole-3-
Compound Name:

amine
CAS No.: 95750-98-4
Cat. No.: B1612722

Get Quote

Technical Guide: 4-(2-Chlorophenyl)-1H-

pyrazole-3-amine

Safety Assessment, Physicochemical Profile, and
Synthetic Utility

Part 1: Executive Summary & Compound Identity

4-(2-Chlorophenyl)-1H-pyrazole-3-amine is a specialized heterocyclic building block primarily
utilized in the synthesis of kinase inhibitors (e.g., for oncology targets) and anti-inflammatory
agents. Due to the presence of the ortho-chloro substituent on the phenyl ring, this compound
exhibits distinct steric properties compared to its para-chloro analogs, influencing both its
biological binding affinity and its crystallographic packing.

This guide provides a comprehensive safety and technical profile. Where specific experimental
toxicity data for the 2-chloro isomer is absent, Read-Across methodology is applied using the
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structurally homologous 4-chlorophenyl isomer (CAS 40545-65-1) as a high-confidence

surrogate.

Chemical Identity

Parameter

Data / Value

Chemical Name

4-(2-Chlorophenyl)-1H-pyrazol-3-amine

3-Amino-4-(2-chlorophenyl)pyrazole; 5-Amino-4-

Synonyms
(2-chlorophenyl)pyrazole (tautomer)
CAS Number 95750-98-4
Molecular Formula CoHsCIN3
Molecular Weight 193.63 g/mol
SMILES Ncl[nH]nccl-clccececlCl
CTDDRNREDMYWMI-UHFFFAOYSA-N
InChl Key
(Analog)
Appearance Off-white to pale yellow solid
- DMSO (>20 mg/mL), Methanol; Low solubility in
Solubility

water

Part 2: Hazard Identification & Safety Assessment

Critical Warning: This compound is a potent nitrogen heterocycle. While specific toxicological

data for the 2-chloro isomer is limited, its structural analogs are classified as Acute Toxicants.

Treat with maximum containment.

GHS Classification (Read-Across Approach)

Based on high-confidence analog: 4-(4-Chlorophenyl)-1H-pyrazol-3-amine (CAS 40545-65-1)
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.

) H318: Causes serious eye
Serious Eye Damage Category 1

damage.
. L H317: May cause an allergic
Skin Sensitization Category 1 ] )
skin reaction.
. - . H411: Toxic to aquatic life with
Aquatic Toxicity Chronic 2

long-lasting effects.

NFPA 704 Rating (Estimated)

o Health (Blue): 3 (Short exposure could cause serious temporary or residual injury)
o Flammability (Red): 1 (Must be preheated before ignition can occur)

« Instability (Yellow): O (Normally stable)

Toxicology & Mechanism of Action

» Target Organs: Liver, Eyes, Respiratory System.

e Mechanism: Aminopyrazoles can act as nucleophiles and may form reactive metabolites via
hepatic oxidation. The ortho-chloro group increases lipophilicity (LogP ~2.3), potentially
enhancing membrane permeability compared to unsubstituted analogs.

e Ocular Risk: The free amine at position 3 is basic; direct contact with the cornea can cause
saponification of membrane lipids, leading to irreversible corneal opacity (Category 1 Eye

Damage).

Part 3: Handling, Storage & Emergency Protocols
Safe Handling Workflow

The following decision matrix outlines the required engineering controls based on the operation

scale.
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Handling 4-(2-Chlorophenyl)-1H-pyrazole-3-amine

Check Scale of Operation

< 100 mg (Analytical)

100 mg - 10 g (Prep)

> 10 g (Process)

e

PPE: Nitrile Gloves, Lab Coat, Standard Fume Hood
Safety Glasses (Face Velocity > 0.5 m/s)

PPE: Double Gloves, Tyvek Suit, Glove Box / Isolator
Face Shield + Respirator (P100) (Negative Pressure)

Click to download full resolution via product page

Figure 1: Risk-based handling decision matrix for aminopyrazoles.

Storage & Stability

Emergency Response

Temperature: Store at 2—8°C (Refrigerated).

Atmosphere: Hygroscopic; store under Argon or Nitrogen.

Incompatibilities: Strong oxidizing agents, acid chlorides, anhydrides.

Shelf Life: 24 months if stored properly in amber glass vials.

» Eye Contact (Critical): Rinse cautiously with water for 15 minutes while lifting eyelids.

Remove contact lenses if present. Seek immediate medical attention (Ophthalmologist).

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Administer activated charcoal

slurry if instructed by Poison Control.

o Spill Cleanup:
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[e]

Evacuate area.[1]

o

Don full PPE (P100 respirator).

[¢]

Wet spill with inert solvent (PEG-400) to prevent dust.

[¢]

Absorb with vermiculite and place in hazardous waste container (Tag: Toxic Organic
Solid).

Part 4: Synthetic Utility & Experimental Protocol
Application Context

This compound is a "privileged scaffold" in medicinal chemistry. The 3-amino-4-arylpyrazole
motif is a bioisostere for the ATP-binding hinge region of kinases.

o Key Reaction: Cyclocondensation with hydrazine.

o Downstream Utility: Precursor for pyrazolo[1,5-a]pyrimidines (via reaction with 1,3-
dicarbonyls).

Synthesis Protocol: From (2-Chlorophenyl)acetonitrile

Rationale: Direct synthesis ensures purity and avoids the high cost of commercial sourcing.
Reaction Scheme:

o Formylation: (2-Chlorophenyl)acetonitrile + Ethyl Formate + NaOEt — a-Formyl-(2-
chlorophenyl)acetonitrile (enolate).

e Cyclization: Intermediate + Hydrazine Hydrate — 4-(2-Chlorophenyl)-1H-pyrazole-3-
amine.

Step-by-Step Methodology:
e Reagents:

o (2-Chlorophenyl)acetonitrile (10.0 mmol)
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[e]

Ethyl formate (12.0 mmol)

(¢]

Sodium ethoxide (11.0 mmol, freshly prepared)

[¢]

Hydrazine hydrate (15.0 mmol, 80% solution)

[¢]

Solvent: Anhydrous Ethanol.

e Procedure:

o Step A (Formylation): In a flame-dried flask under Nz, dissolve NaOEt in ethanol. Add ethyl
formate dropwise at 0°C. Stir for 15 min.

o Step B (Addition): Add (2-chlorophenyl)acetonitrile dropwise. The solution will turn
yellow/orange. Allow to warm to Room Temperature (RT) and stir for 4 hours. Checkpoint:
TLC (20% EtOAc/Hex) should show consumption of nitrile.

o Step C (Cyclization): Cool the mixture back to 0°C. Add Hydrazine hydrate dropwise
(Caution: Exothermic).

o Step D (Reflux): Heat the mixture to reflux (78°C) for 3 hours.

o Step E (Workup): Evaporate ethanol under reduced pressure. Resuspend residue in ice
water. Neutralize with dilute Acetic Acid to pH 7.0.

o Step F (Purification): The product usually precipitates as a solid. Filter and recrystallize
from Ethanol/Water (9:1).

o Validation:

o 1H NMR (DMSO-d6): Look for pyrazole-H5 singlet (~7.8 ppm) and broad NH2 singlet
(~4.5 ppm).

o Yield: Typical range 65-75%.
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Figure 2: Synthetic pathway for the preparation of the target aminopyrazole.
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Disclaimer: This document is for research and development purposes only. The Read-Across
safety data provided is based on structural analogs and should be treated as a minimum
baseline for risk assessment. Always consult a certified toxicologist before scaling up.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. Synthesis of 3-phenylpyrazolo[4,3-b]pyridines via a convenient synthesis of 4-amino-3-
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e To cite this document: BenchChem. [4-(2-Chlorophenyl)-1H-pyrazole-3-amine safety data
sheet (SDS/MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1612722/docs#4-2-chlorophenyl-1h-pyrazole-3-
amine-safety-data-sheet-sds-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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